Cas no 897619-76-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)
897619-76-0 structure
Product Name:N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
CAS No:897619-76-0
MF:C13H10BrN3O4
MW:352.140202045441
CID:6584218
PubChem ID:7533343
Update Time:2024-01-02
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
- N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
- HMS3003M07
- AB00679173-01
- BRD-K41347124-001-07-7
- AKOS024656496
- MLS001235121
- SMR000808469
- CHEMBL1728509
- 897619-76-0
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
- F2518-0559
-
- Inchi: 1S/C13H10BrN3O4/c14-9-3-1-8(2-4-9)12-16-17-13(21-12)15-11(18)10-7-19-5-6-20-10/h1-4,7H,5-6H2,(H,15,17,18)
- InChI Key: ANFMPQOCJMWZDU-UHFFFAOYSA-N
- SMILES: O1C=C(C(NC2=NN=C(C3=CC=C(Br)C=C3)O2)=O)OCC1
Computed Properties
- Exact Mass: 350.98547g/mol
- Monoisotopic Mass: 350.98547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 86.5Ų
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2518-0559-2μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-5μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-10μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-20μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-1mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-2mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-3mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-4mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-5mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0559-10mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide |
897619-76-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
897619-76-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk